FAS Inhibitor, C75

• CAS No.: 191282-48-1
• Product Name: FAS Inhibitor, C75
• Molecular Formula: C₁₄H₂₂O₄
• Molecular Weight: 254.32 g/mol
• IUPAC Name: (2R,3S)-4-methylidene-2-octyl-5-oxooxolane-3-carboxylic acid
• Standard InChI: InChI=1S/C14H22O4/c1-3-4-5-6-7-8-9-11-12(13(15)16)10(2)14(17)18-11/h11-12H,2-9H2,1H3,(H,15,16)/t11-,12+/m1/s1
• Standard InChIKey: VCWLZDVWHQVAJU-NEPJUHHUSA-N
• Isomeric SMILES: CCCCCCCC[C@@H]1[C@H](C(=C)C(=O)O1)C(=O)O
• SMILES: CCCCCCCCC1C(C(=C)C(=O)O1)C(=O)O
• Canonical SMILES: CCCCCCCCC1C(C(=C)C(=O)O1)C(=O)O
• Appearance: A crystalline solid
• Description: trans-C75(cas# 191282-48-1) is the trans form of C75; C75 is a potent fatty-acid synthase(FASN) inhibitor with IC50 of 35.4 μM(LNCaP cell Proliferation inhibition).
• Synonyms: 4-methylene-2-octyl-5-oxofuran-3-carboxylic acid; C75 cpd; trans-4-carboxy-5-octyl-3-methylenebutyrolactone
• Reference: [1]. Sadowski MC, et al. The fatty acid synthase inhibitor triclosan: repurposing an anti-microbial agent for targeting prostate cancer. Oncotarget. 2014 Oct 15;5(19):9362-81. ; [2]. Impheng H, et al. The selective target of capsaicin on FASN expression and de novo fatty acid synthesis mediated through ROS generation triggers apoptosis in HepG2 cells. PLoS One. 2014 Sep 25;9(9):e107842. ; [3]. Chen C, et al. 4-methylene-2-octyl-5-oxotetrahydrofuran-3-carboxylic acid (C75), an inhibitor of fatty-acid synthase, suppresses the mitochondrial fatty acid synthesis pathway and impairs mitochondrial function. J Biol Chem. 2014 Jun 13;289(24):17184-94. ; [4]. Matsuo S, et al. Fatty acid synthase inhibitor C75 ameliorates experimental colitis. Mol Med. 2014 Jan 17;20:1-9.
• PubChem Compound: 9881506
• Last Modified: Nov 11 2021